Butoxycarboxim Butoxycarboxim Butoxycarboxim belongs to N-methylcarbamate (NMC) class of pesticides, widely used in agriculture.
Butoxycarboxim is a carbamate ester. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide and an agrochemical.
Brand Name: Vulcanchem
CAS No.: 34681-23-7
VCID: VC21249541
InChI: InChI=1S/C7H14N2O4S/c1-5(6(2)14(4,11)12)9-13-7(10)8-3/h6H,1-4H3,(H,8,10)/b9-5+
SMILES: CC(C(=NOC(=O)NC)C)S(=O)(=O)C
Molecular Formula: C7-H14-N2-O4-S
Molecular Weight: 222.26 g/mol

Butoxycarboxim

CAS No.: 34681-23-7

Cat. No.: VC21249541

Molecular Formula: C7-H14-N2-O4-S

Molecular Weight: 222.26 g/mol

* For research use only. Not for human or veterinary use.

Butoxycarboxim - 34681-23-7

Specification

Description Butoxycarboxim belongs to N-methylcarbamate (NMC) class of pesticides, widely used in agriculture.
Butoxycarboxim is a carbamate ester. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide and an agrochemical.
CAS No. 34681-23-7
Molecular Formula C7-H14-N2-O4-S
Molecular Weight 222.26 g/mol
IUPAC Name [(E)-3-methylsulfonylbutan-2-ylideneamino] N-methylcarbamate
Standard InChI InChI=1S/C7H14N2O4S/c1-5(6(2)14(4,11)12)9-13-7(10)8-3/h6H,1-4H3,(H,8,10)/b9-5+
Standard InChI Key CTJBHIROCMPUKL-UITAMQMPSA-N
Isomeric SMILES CC(/C(=N\OC(=O)NC)/C)S(=O)(=O)C
SMILES CC(C(=NOC(=O)NC)C)S(=O)(=O)C
Canonical SMILES CC(C(=NOC(=O)NC)C)S(=O)(=O)C
Colorform Colorless crystal
Melting Point 87.0 °C
85-89 °C /Technical/

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